1-(2,2-difluoroethyl)-4-methyl-1H-pyrazol-3-amine

• IUPAC Name: 1-(2,2-difluoroethyl)-4-methylpyrazol-3-amine
• InChI: InChI=1S/C6H9F2N3/c1-4-2-11(3-5(7)8)10-6(4)9/h2,5H,3H2,1H3,(H2,9,10)
• InChI Key: GDDRBZXOGSZJFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1N)CC(F)F
• Molecular Formula: C6H9F2N3
• Molecular Weight: 161.15 g/mol
• CAS RN: 1174875-53-6

Description

The compound "1-(2,2-difluoroethyl)-4-methyl-1H-pyrazol-3-amine" is a derivative of the pyrazole class, which is known for its diverse range of biological activities and applications in medicinal chemistry. Pyrazole derivatives are often synthesized for their potential use in pharmaceuticals and as ligands in coordination chemistry.

Synthesis Analysis

The synthesis of pyrazole derivatives can be achieved through various methods. For instance, the condensation of pyrazole-5-amine derivatives with activated carbonyl groups is a common approach to prepare new N-fused heterocycles, as demonstrated in the synthesis of ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products . Similarly, Schiff bases derived from pyrazolone compounds can be synthesized by condensation with aromatic amines, leading to ligands that can form complexes with metals like copper .

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is often characterized using techniques such as IR, NMR, and X-ray crystallography. For example, Schiff bases derived from pyrazolone compounds have been structurally characterized, revealing their existence in the amine-one tautomeric form in the solid state and in solution at room temperature . These structural analyses are crucial for understanding the reactivity and potential applications of these compounds.

Chemical Reactions Analysis

Pyrazole derivatives can undergo various chemical reactions. Reactions with amines can yield substituted pyrazolone derivatives, as seen with 1-(2-Benzothiazolyl)-4-(dicyanomethylene)-3-methyl-2-pyrazolin-5-one, which reacts with primary and secondary amines to form aminocyanomethylene pyrazolone derivatives . Additionally, the use of a traceless heterocyclic amine mediator can lead to regioselectivity-switchable cycloaddition reactions, producing trisubstituted pyrazoles .

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrazole derivatives, such as their thermal stability and magnetic properties, can be assessed through analytical and spectroscopic data. For instance, the thermal analyses of copper complexes derived from pyrazolone Schiff bases provide insights into their stability, while magnetic moment measurements help determine the electronic configuration of the metal ion in the complexes . The antifungal activities of pyrazole carboxylic acid amides also highlight the biological relevance of these compounds, with some exhibiting higher activity than commercial fungicides .

Future Directions

The study of pyrazole derivatives is a vibrant field due to their wide range of biological activities. Future research may focus on synthesizing new pyrazole derivatives, studying their biological activity, and developing them into effective therapeutic agents.

Mechanism of Action

Target of Action

The compound contains a 2,2-difluoroethyl group, which is known to be an important lipophilic hydrogen bond donor in medicinal chemistry . This suggests that it may interact with a variety of biological targets.

Mode of Action

The presence of the 2,2-difluoroethyl group suggests that it may act as an electrophile, reacting with nucleophiles such as thiols, amines, and alcohols . This could lead to changes in the structure and function of the target molecules, potentially altering their biological activity.

Pharmacokinetics

The presence of the 2,2-difluoroethyl group suggests that the compound may have good lipophilicity, which could enhance its absorption and distribution within the body .